N-(3-ethoxypropyl)-2-(ethylsulfanyl)benzamide

• IUPAC Name: N-(3-ethoxypropyl)-2-ethylsulfanylbenzamide
• InChI: InChI=1S/C14H21NO2S/c1-3-17-11-7-10-15-14(16)12-8-5-6-9-13(12)18-4-2/h5-6,8-9H,3-4,7,10-11H2,1-2H3,(H,15,16)
• InChI Key: MPIYGZBIOJWCTH-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)C1=CC=CC=C1SCC
• Molecular Formula: C14H21NO2S
• Molecular Weight: 267.39 g/mol

Description

N-(3-ethoxypropyl)-2-(ethylsulfanyl)benzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of an ethoxypropyl group and an ethylsulfanyl group attached to the benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-ethoxypropyl)-2-(ethylsulfanyl)benzamide typically involves the reaction of 2-(ethylsulfanyl)benzoic acid with 3-ethoxypropylamine. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction is usually conducted in an organic solvent like dichloromethane at room temperature.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

N-(3-ethoxypropyl)-2-(ethylsulfanyl)benzamide can undergo various chemical reactions, including:

Oxidation: The ethylsulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The benzamide core can be reduced to form corresponding amines.

Substitution: The ethoxypropyl group can be substituted with other alkyl or aryl groups.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Various alkyl halides or aryl halides can be used in the presence of a base like potassium carbonate (K2CO3).

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Corresponding amines.

Substitution: New alkyl or aryl derivatives of the original compound.

Scientific Research Applications

N-(3-ethoxypropyl)-2-(ethylsulfanyl)benzamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(3-ethoxypropyl)-2-(ethylsulfanyl)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The ethylsulfanyl group may play a crucial role in binding to the active site of enzymes, thereby inhibiting their activity. The ethoxypropyl group may enhance the compound’s solubility and bioavailability, facilitating its transport within biological systems.

Comparison with Similar Compounds

Similar Compounds

• N-(3-ethoxypropyl)-4-(methylsulfonyl)benzamide
• N-(3-ethoxypropyl)-3-(methylsulfonyl)benzamide
• N-(3-ethoxypropyl)-4-(N-ethylmethanesulfonamido)benzamide

Uniqueness

N-(3-ethoxypropyl)-2-(ethylsulfanyl)benzamide is unique due to the specific positioning of the ethylsulfanyl group on the benzamide core. This structural feature may confer distinct chemical and biological properties compared to its analogs, making it a valuable compound for various applications.